Cas no 851079-37-3 (ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 851079-37-3
• MF: C₂₀H₁₈N₄O₅S
• MW: 426.445723056793
• CID: 6327524
• PubChem ID: 3593592
• Update Time: 2025-06-09

ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate
• Ethyl 4-[[2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetyl]amino]benzoate
• ethyl 4-(2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamido)benzoate
• AKOS002046754
• 851079-37-3
• F0599-0539
• ethyl 4-(2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzoate
• EU-0024549

• Inchi： 1S/C20H18N4O5S/c1-2-29-19(26)14-3-5-15(6-4-14)22-18(25)13-30-20-21-11-12-23(20)16-7-9-17(10-8-16)24(27)28/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key： YQZFVLJWNMWRDU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=NC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 426.09979086g/mol
• Monoisotopic Mass: 426.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 144Ų

Additional information on ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 4-(2-{1-(4-Nitrophenyl)-1H-Imidazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 851079-37-3)

Ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 851079-37-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound features a nitrophenyl-imidazole core linked to a benzoate ester via a thioacetamide bridge, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a precursor for bioactive molecules, especially in the development of enzyme inhibitors and antimicrobial agents.

The growing demand for novel heterocyclic compounds in drug discovery has placed ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate under the spotlight. Its imidazole moiety is known for its ability to interact with biological targets, while the nitrophenyl group enhances electron-withdrawing properties, which are crucial for modulating reactivity. Recent studies have explored its potential in cancer therapeutics and anti-inflammatory agents, aligning with the current trend of repurposing existing chemical scaffolds for new medical applications.

From a synthetic chemistry perspective, the compound's CAS No. 851079-37-3 serves as a key identifier for researchers sourcing high-purity materials. Its benzoate ester functionality offers opportunities for derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the broader industry focus on fragment-based drug design and combinatorial chemistry, where small molecular fragments are systematically modified to optimize pharmacological properties.

In the context of green chemistry, the synthesis and application of ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate have been evaluated for sustainability. Researchers are investigating solvent-free reactions and catalytic methods to reduce environmental impact, addressing the increasing consumer and regulatory demand for eco-friendly chemical processes. This compound's stability under various conditions also makes it a candidate for flow chemistry applications, a cutting-edge technique gaining traction in industrial-scale production.

The analytical characterization of CAS No. 851079-37-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural confirmation. These methods are critical for quality control in pharmaceutical manufacturing, where impurities must be minimized to meet stringent regulatory standards. The compound's UV-visible absorption properties further make it useful in photochemical studies, a niche area exploring light-activated therapeutics.

As the scientific community continues to explore imidazole derivatives, ethyl 4-(2-{1-(4-nitrophenyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzoate remains a compound of interest for both academic and industrial researchers. Its multifaceted applications—from medicinal chemistry to material science—highlight its relevance in addressing contemporary challenges like drug resistance and targeted drug delivery. Future research may uncover additional utilities, solidifying its position as a valuable building block in synthetic organic chemistry.